3-Nitrobenzimidamide
Overview
Description
3-Nitrobenzimidamide, also known as 3-Nitrobenzamidine or m-Nitrobenzamidine, is a chemical compound with the molecular formula C7H7N3O2 . It has a molecular weight of 165.15 g/mol . It is also identified by the CAS number 3459-99-2 .
Molecular Structure Analysis
The IUPAC name for 3-Nitrobenzimidamide is 3-nitrobenzenecarboximidamide . The InChI string representation is InChI=1S/C7H7N3O2/c8-7(9)5-2-1-3-6(4-5)10(11)12/h1-4H,(H3,8,9) . The Canonical SMILES representation is C1=CC(=CC(=C1)N+[O-])C(=N)N .
Physical And Chemical Properties Analysis
3-Nitrobenzimidamide has a molecular weight of 165.15 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass are 165.053826475 g/mol . The topological polar surface area is 95.7 Ų . The heavy atom count is 12 . The complexity, computed by Cactvs, is 199 .
Scientific Research Applications
Antioxidant and Antibacterial Activities
- Scientific Field: Biochemistry
- Application Summary: 3-Nitrobenzimidamide has been used in the synthesis of novel benzamide compounds, which have shown antioxidant and antibacterial activities .
- Methods of Application: The benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The antioxidant activity of the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity .
- Results: Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards. One of the benzamide compounds exhibited effective metal chelate activity. The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria .
Probe for Enzyme Identification
- Scientific Field: Biochemistry
- Application Summary: 3-Nitrobenzimidamide can be used as a probe for the identification of different enzymes.
- Methods of Application: The specific methods of application are not detailed in the source, but typically, probes are used in various biochemical assays to detect the presence, quantity, and activity level of enzymes.
- Results: The results or outcomes of this application are not specified in the source.
Building Block for Drug Synthesis
- Scientific Field: Pharmaceutical Chemistry
- Application Summary: 3-Nitrobenzimidamide can be used as a building block for the synthesis of drugs.
- Methods of Application: The specific methods of application are not detailed in the source, but typically, building blocks are used in various chemical reactions to create complex molecules for drug development.
- Results: The results or outcomes of this application are not specified in the source.
Organic Building Blocks
- Scientific Field: Organic Chemistry
- Application Summary: 3-Nitrobenzimidamide can be used as an organic building block in various chemical reactions .
- Methods of Application: The specific methods of application are not detailed in the source, but typically, organic building blocks are used in various chemical reactions to create complex molecules .
- Results: The results or outcomes of this application are not specified in the source .
Safety And Hazards
3-Nitrobenzimidamide is considered hazardous. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
3-nitrobenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2/c8-7(9)5-2-1-3-6(4-5)10(11)12/h1-4H,(H3,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAAYGBNLZPDGJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
56406-50-9 (mono-hydrochloride) |
Source
|
| Record name | 3-Nitrobenzamidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003459992 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID80188153 |
Source
|
| Record name | 3-Nitrobenzamidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80188153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitrobenzimidamide | |
CAS RN |
3459-99-2 |
Source
|
| Record name | 3-Nitrobenzamidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003459992 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Nitrobenzamidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80188153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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